Cas no 438585-95-6 (5-(3-fluorophenyl)-1,3-thiazol-2-amine)

• Product Name: 5-(3-fluorophenyl)-1,3-thiazol-2-amine
• CAS No: 438585-95-6
• MF: C₉H₇FN₂S
• MW: 194.228683710098
• MDL: MFCD11846734
• CID: 3987116
• PubChem ID: 20829952
• Update Time: 2025-11-02

5-(3-fluorophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 5-(3-fluorophenyl)-
• MFCD11846734
• E90608
• 438585-95-6
• EN300-96535
• 5-(3-Fluorophenyl)-2-thiazolamine
• AKOS010253883
• CS-0265114
• SCHEMBL2406300
• NSA58595
• 5-(3-Fluorophenyl)thiazol-2-amine
• DB-185259
• 5-(3-fluorophenyl)-1,3-thiazol-2-amine
• 5-(3-Fluoro-phenyl)-thiazol-2-ylamine
• 2-Amino-5-(3-fluorolphenyl)thiazole

• MDL： MFCD11846734
• Inchi： 1S/C9H7FN2S/c10-7-3-1-2-6(4-7)8-5-12-9(11)13-8/h1-5H,(H2,11,12)
• InChI Key： IUYAPOXGFKGVCS-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC(F)=C2)=CN=C1N

Computed Properties

• Exact Mass: 194.03139757Da
• Monoisotopic Mass: 194.03139757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 363.9±17.0 °C at 760 mmHg
• Flash Point: 173.9±20.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-(3-fluorophenyl)-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 5-(3-fluorophenyl)-1,3-thiazol-2-amine

Comprehensive Overview of 5-(3-fluorophenyl)-1,3-thiazol-2-amine (CAS No. 438585-95-6)

5-(3-fluorophenyl)-1,3-thiazol-2-amine, with the CAS number 438585-95-6, is a fluorinated thiazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiazole amine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a fluorophenyl moiety enhances its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its utility in targeting cancer pathways and neurodegenerative diseases, aligning with current trends in precision medicine.

The structural uniqueness of 5-(3-fluorophenyl)-1,3-thiazol-2-amine lies in its thiazole core, which is a privileged scaffold in medicinal chemistry. The fluorine atom at the meta position of the phenyl ring contributes to improved metabolic stability and bioavailability, making it a promising candidate for drug optimization. Recent studies highlight its role in modulating enzyme activity, particularly in the context of inflammatory responses and oxidative stress, topics highly searched in academic and industrial databases. This aligns with growing public interest in anti-aging research and chronic disease management.

From a synthetic perspective, CAS 438585-95-6 is often synthesized via cyclization reactions involving thiourea derivatives and α-haloketones. Its molecular weight (208.24 g/mol) and logP value (predicted ~2.5) suggest moderate lipophilicity, ideal for blood-brain barrier penetration—a key focus area in CNS drug development. Analytical techniques like HPLC and LC-MS are routinely employed for purity assessment, reflecting industry standards for high-throughput screening.

In agrochemical applications, this compound’s thiazole-amine structure exhibits herbicidal and fungicidal properties. With rising global demand for sustainable crop protection, researchers are investigating its efficacy against resistant plant pathogens, a hot topic in agricultural forums. Patent literature reveals its incorporation into next-generation pesticides with reduced environmental persistence.

Environmental and toxicological profiles of 5-(3-fluorophenyl)-1,3-thiazol-2-amine remain under active investigation. Preliminary data suggest it follows green chemistry principles with minimal ecotoxicity, addressing ESG (Environmental, Social, and Governance) concerns in chemical manufacturing. This resonates with increasing searches for biodegradable chemicals and eco-friendly synthesis methods.

The commercial availability of CAS 438585-95-6 through specialty chemical suppliers has expanded its accessibility for high-content screening platforms. Pricing trends correlate with its rising demand in fragment-based drug design, as evidenced by citation spikes in PubMed and SciFinder queries. Its storage stability under inert conditions makes it suitable for long-term research projects.

Future directions for this compound include exploration in photopharmacology—a trending field combining light-sensitive moieties with drug action. Computational studies predict strong binding affinity to GPCR targets, potentially revolutionizing personalized therapeutics. These aspects align with frequent searches about AI-driven drug discovery and targeted therapy innovations.